4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-5-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-5-11(7-12(16)6-9)10-3-4-13(15(17)18)14(8-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: BHNWDRIFSMCIKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID50690339
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261929-27-4

Description

4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% (4-MMCBA) is a chemical compound of the phenyl-benzoic acid family. It is a white powder with a molecular weight of 281.5 g/mol and a melting point of 158-160°C. 4-MMCBA is a versatile compound that has been widely used in scientific research, as well as in laboratory experiments.

Mechanism of Action

4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and thromboxanes. By inhibiting COX-2, 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% reduces the production of these compounds, which can have a variety of physiological effects.
Biochemical and Physiological Effects
The inhibition of COX-2 by 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% can have a variety of biochemical and physiological effects. It can reduce inflammation, pain, and fever, as well as reduce the risk of cardiovascular disease. In addition, 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% can also reduce the risk of certain types of cancer, as well as slow the progression of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is relatively stable in a variety of conditions. However, it is important to note that 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% is toxic, and it should be handled with care.

Future Directions

In the future, 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% could be used in the development of new drugs to treat a variety of conditions. It could also be used in the development of new polymers and other materials. Additionally, 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% could be used to study the role of COX-2 in various physiological processes. Finally, 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% could be used to study the effects of various environmental pollutants on human health.

Synthesis Methods

4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a two-step process. In the first step, 3-chloro-5-methylphenol (CMP) is reacted with 2-methoxybenzoic acid (MBA) in the presence of a strong base such as sodium hydroxide. This reaction yields 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% as the main product. In the second step, the crude 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% is purified by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 4-methyl-2-methoxybenzoic acid, which can be used as a building block for more complex molecules. 4-(3-Chloro-5-methylphenyl)-2-methoxybenzoic acid, 95% has also been used in the synthesis of various pharmaceuticals and agrochemicals, as well as in the synthesis of polymers.